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Compound of Interest

Compound Name: Ethyl 5-methyl-3-oxohexanoate

CAS No.: 34036-16-3

Cat. No.: B1580791

Get Quote

CAS: 34036-16-3 | Formula: C

H

O

| Synonyms: Ethyl isovalerylacetate, 5-Methyl-3-oxohexanoic acid ethyl ester[1][2][3]

Executive Summary & Immediate Safety Profile
Ethyl 5-methyl-3-oxohexanoate is a

-keto ester frequently used as an intermediate in pharmaceutical synthesis.[1][2][3] While not
classified as a P-listed or U-listed acute hazardous waste under US EPA RCRA regulations, it
is a combustible liquid and an irritant.[1][2][3]

Critical Prohibition: Never dispose of this compound via sanitary sewer systems (drain

disposal). Its insolubility in water and potential for hydrolysis necessitate thermal destruction via

high-temperature incineration.[1][2]
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Hazardous Properties Table
Property Value Implications for Disposal

Flash Point ~82°C (180°F)

Combustible (Class IIIA). Not

RCRA Ignitable (D001) if pure,

but often mixed with flammable

solvents.[1][2][3]

Water Solubility Insoluble

Do not flush. Will phase-

separate and clog/damage

plumbing or accumulate in

traps.[1][2]

Reactivity Stable

Avoid contact with strong

oxidizers and strong bases

(risk of

hydrolysis/decarboxylation).[2]

[3]

GHS Hazards H315, H319, H335

Wear nitrile gloves, safety

goggles, and work in a fume

hood.[1][2][3]

Pre-Disposal Logistics: Segregation & Packaging
Effective disposal begins at the bench.[2][3] Improper segregation is the leading cause of waste

rejection by Environmental Health & Safety (EHS) departments.[2][3]

A. Chemical Compatibility & Segregation[2][3]
Compatible Streams: Can be consolidated with Non-Halogenated Organic Solvents (e.g.,

Acetone, Ethyl Acetate, Ethanol, Hexane).[1][2][3]

Incompatible Streams:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of exothermic reaction/fire.[2][3]

Strong Bases: (e.g., Sodium Hydroxide) – Causes rapid hydrolysis of the ester, generating

heat and pressure (CO
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evolution if decarboxylation occurs).[2][3]

Halogenated Solvents: (e.g., DCM, Chloroform) – Keep separate to minimize incineration

costs, unless your facility combines all organics.[2][3]

B. Container Selection
Primary Choice: High-Density Polyethylene (HDPE) carboys (Jerrycans).[1][2] HDPE is

resistant to esters and ketones.[2][3]

Secondary Choice: Amber glass bottles (for smaller volumes < 1L).[2][3]

Venting: Use vented caps if the waste mixture contains volatile solvents or if there is a risk of

slow hydrolysis generating pressure.[2][3]

Decision Logic & Workflow
The following decision tree illustrates the logical flow for classifying and routing Ethyl 5-
methyl-3-oxohexanoate waste.
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Waste Generation:
Ethyl 5-methyl-3-oxohexanoate

Is the waste Pure or Mixed?

Pure Substance / Stock

Pure

Mixed with Solvents

Mixture

Label: 'Non-RCRA Regulated
Organic Liquid'

Disposal Method:
High-Temp Incineration

(Fuel Blending)

Check Mixture Flash Point

Flash Point < 60°C
(e.g., w/ Acetone/Hexane)

Yes

Flash Point > 60°C
(e.g., w/ DMSO/DMF)

No

Label: 'Hazardous Waste:
Ignitable (D001)' Label: 'Combustible Liquid'

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic for Ethyl 5-methyl-3-oxohexanoate.

Step-by-Step Disposal Protocol
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Phase 1: Collection & Labeling[1][2][3]
Select Container: Use a clean, chemically compatible container (HDPE preferred).[2][3]

Labeling: Attach a hazardous waste tag before adding the first drop of waste.[2][3]

Chemical Name: Write out "Ethyl 5-methyl-3-oxohexanoate" completely. Do not use

abbreviations or chemical formulas.

Constituents: If mixed, list all solvents and their approximate percentages (e.g., "Ethyl 5-
methyl-3-oxohexanoate (5%), Ethanol (95%)").

Hazard Checkboxes: Mark "Irritant" and "Combustible" (or "Flammable" if mixed with low-

flashpoint solvents).[1][2]

Phase 2: Bulking (For Large Quantities)
If you are bulking this waste into a 55-gallon drum for facility pick-up:

Grounding: Ensure the drum is grounded to prevent static discharge, especially if the ester is

mixed with static-accumulating solvents like hexanes.[2][3]

Funneling: Use a safety funnel with a flame arrestor and a self-closing lid.

Log: Record the addition in the satellite accumulation area logbook.

Phase 3: Final Handoff
Closure: Ensure the cap is screwed on tightly.[2][3] Wipe down the exterior of the container

to remove any drips.[2][3]

Request: Submit a waste pickup request through your facility’s EHS portal.[2][3]

Storage: Store in the "Satellite Accumulation Area" (SAA) until pickup. Ensure secondary

containment is present to catch leaks.[2][3]

Spill Management Contingency
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Personal Protective Equipment (PPE): Nitrile gloves, lab coat, safety goggles.[2][3] Respiratory

protection (organic vapor cartridge) recommended for large spills due to potential respiratory

irritation (H335).[2][3]

Scenario Protocol

Minor Spill (< 100 mL)

1. Absorb with inert material (vermiculite, sand,

or pig mats).2.[2][3] Place absorbed material in

a sealed bag/container.3. Label as "Debris

contaminated with Ethyl 5-methyl-3-

oxohexanoate".[1][2][3]

Major Spill (> 1 L)

1. Evacuate the immediate area.2. Eliminate

ignition sources (turn off hot plates/stirrers).3.

Contact EHS/Emergency Response.4. Do not

attempt cleanup without respiratory protection.

[2][3]

Regulatory & Compliance Context
RCRA Status: Ethyl 5-methyl-3-oxohexanoate is not a listed hazardous waste (40 CFR

261.33).[1][2] However, under the "Cradle-to-Grave" responsibility, the generator must

determine if the waste exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.

[1][2][3]

Pure Substance:[1][2] Non-hazardous by RCRA definition (Flash point > 60°C), but

regulated by local/state codes as industrial chemical waste.[2][3]

Mixtures: Often classified as D001 (Ignitable) when mixed with common lab solvents.[2][3]

DOT Shipping (Waste):

If pure: NA1993, Combustible liquid, n.o.s.[1][2][3] (Ethyl 5-methyl-3-oxohexanoate), 3,

PG III.[1][2][3][4]

If mixed: UN1993, Flammable liquids, n.o.s.[1][2][3] (Contains Ethanol, Ethyl 5-methyl-3-
oxohexanoate), 3, PG II.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. Ethyl 5-methyl-3-oxohexanoate | CAS#:34036-16-3 | Chemsrc [chemsrc.com]

3. Waste Code [rcrainfo.epa.gov]

4. guidechem.com [guidechem.com]

5. Ethyl 5-methyl-3-oxohexanoate | C9H16O3 | CID 96344 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. my.alfred.edu [my.alfred.edu]

To cite this document: BenchChem. [Comprehensive Disposal Guide: Ethyl 5-methyl-3-
oxohexanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580791/docs#comprehensive-disposal-guide-ethyl-
5-methyl-3-oxohexanoate]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1580791/docs?utm_src=pdf-body#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-methyl-3-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/96344
https://wap.guidechem.com/encyclopedia/5-methyl-3-oxo-hexanoic-acid-e-dic324096.html
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://wap.guidechem.com/encyclopedia/5-methyl-3-oxo-hexanoic-acid-e-dic324096.html
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/product/b1580791?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/5-methyl-3-oxo-hexanoic-acid-e-dic324096.html
https://www.chemsrc.com/en/cas/34036-16-3_618065.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.guidechem.com/encyclopedia/ethyl-5-methyl-3-oxo-2-propan--dic620154.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-methyl-3-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-5-methyl-3-oxohexanoate
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/product/b1580791/docs#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1580791/docs#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1580791/docs#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/product/b1580791/docs#comprehensive-disposal-guide-ethyl-5-methyl-3-oxohexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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